
In-Depth Technical Guide to 4-Oxobutyl Acetate

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: 4-oxobutyl acetate

Cat. No.: B1600431 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Oxobutyl acetate, a bifunctional organic molecule, holds interest within the scientific

community for its potential applications in organic synthesis and as a building block for more

complex molecules. This guide provides a comprehensive overview of its chemical properties,

synthesis, and potential, though currently limited, relevance in the field of drug development.

Chemical Identity and Properties
The nomenclature and structural representation of 4-oxobutyl acetate are crucial for its

unambiguous identification. The International Union of Pure and Applied Chemistry (IUPAC)

name for this compound is 4-oxobutyl acetate. It is essential to distinguish it from a similarly

named but structurally different compound, 4-(3-oxobutyl)phenyl acetate.

Below is a table summarizing the key chemical and physical properties of 4-oxobutyl acetate.
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Property Value Source(s)

IUPAC Name 4-oxobutyl acetate [1]

CAS Number 6564-95-0 [1][2][3][4][5][6]

Molecular Formula C₆H₁₀O₃ [1][2][3][4][5][6]

Molecular Weight 130.14 g/mol [3][5]

Appearance White powder [4]

Boiling Point 59-60 °C at 1 Torr [6]

Synthesis of 4-Oxobutyl Acetate
While detailed contemporary experimental protocols for the synthesis of 4-oxobutyl acetate
are not widely available in recent literature, a historical synthesis was reported in the Journal of

the American Chemical Society in 1948. The synthesis of related aldehydes and acetates can

also provide insight into potential synthetic routes.

General Synthetic Approach (Hypothesized)
A plausible synthetic route to 4-oxobutyl acetate could involve the selective oxidation of 4-

acetoxy-1-butanol. This precursor could be obtained from the mono-acetylation of 1,4-

butanediol. The challenge in this step lies in achieving selective acetylation of only one

hydroxyl group.

Alternatively, the ozonolysis of a suitable unsaturated acetate ester could yield the desired

aldehyde. The starting material for such a reaction would need to be carefully selected to

ensure the formation of the 4-oxobutyl acetate structure.

A logical workflow for a potential synthesis is outlined below:

Caption: A hypothesized synthetic workflow for 4-oxobutyl acetate.

Applications in Drug Development
Currently, there is a notable lack of specific, published research detailing the direct application

of 4-oxobutyl acetate in drug development. Its bifunctional nature, possessing both an
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aldehyde and an ester group, theoretically allows it to be a versatile scaffold in medicinal

chemistry for the synthesis of various heterocyclic compounds or for derivatization to explore

structure-activity relationships.

While no direct involvement in signaling pathways has been attributed to 4-oxobutyl acetate
itself, the broader class of acetate-containing molecules has been studied in various biological

contexts. For instance, acetate, as a short-chain fatty acid, is known to play a role in cellular

metabolism and signaling. However, it is crucial to reiterate that these are general roles of the

acetate functional group and not specific to 4-oxobutyl acetate.

The aldehyde functionality offers a reactive handle for various chemical transformations, such

as reductive amination to introduce amino groups, or condensation reactions to form larger,

more complex structures. These potential reactions could be employed in a drug discovery

program to generate a library of compounds for biological screening.

A logical diagram illustrating the potential utility of 4-oxobutyl acetate as a scaffold is

presented below:

Caption: Potential chemical transformations of 4-oxobutyl acetate for generating compound

libraries.

Conclusion
4-Oxobutyl acetate is a well-defined chemical entity with established physical properties.

While its historical synthesis is noted, detailed modern experimental protocols are scarce. The

primary value of 4-oxobutyl acetate for researchers and professionals in drug development

currently lies in its potential as a versatile building block for the synthesis of more complex

molecules. Further research is warranted to explore its biological activity and potential

applications as a lead compound or intermediate in the development of novel therapeutics. At

present, there is no substantive body of evidence to support a direct role for 4-oxobutyl
acetate in specific signaling pathways or as a key component in drug development pipelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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